Cas no 15814-11-6 (N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide)

• Product Name: N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide
• CAS No: 15814-11-6
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD00518950
• CID: 3112823
• PubChem ID: 3352937
• Update Time: 2025-05-20

N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylacetyl)-N-(prop-2-en-1-yl)hydrazinecarbothioamide
• Benzeneacetic acid, 2-[(2-propenylamino)thioxomethyl]hydrazide
• 2-PHENYL-N-{[(PROP-2-EN-1-YL)CARBAMOTHIOYL]AMINO}ACETAMIDE
• STK402004
• N-allyl-2-(phenylacetyl)hydrazinecarbothioamide
• 1-[(2-phenylacetyl)amino]-3-prop-2-enylthiourea
• H34328
• AB01334023-02
• AKOS003344952
• LS-07728
• NCGC00341702-01
• MFCD00518950
• 15814-11-6
• WIUNQZOKCDTBGU-UHFFFAOYSA-N
• ALBB-024058
• Benzeneacetic acid, N'-[(2-propenylamino)carbonothioyl]hydrazide
• N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide

• MDL： MFCD00518950
• Inchi： 1S/C12H15N3OS/c1-2-8-13-12(17)15-14-11(16)9-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,14,16)(H2,13,15,17)
• InChI Key： WIUNQZOKCDTBGU-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NNC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 249.09358328Da
• Monoisotopic Mass: 249.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide

Comprehensive Overview of N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide (CAS No. 15814-11-6): Properties, Applications, and Research Insights

N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide, identified by its CAS No. 15814-11-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of hydrazinecarbothioamides, which are known for their versatile biological activities. The presence of both allyl and phenylacetyl groups in its structure contributes to its unique reactivity and potential applications. Researchers are particularly interested in its role as a precursor for synthesizing heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide has surged due to its potential in developing novel antimicrobial agents and enzyme inhibitors. Studies have highlighted its efficacy against resistant bacterial strains, aligning with the global focus on combating antibiotic resistance. Additionally, its thioamide moiety makes it a candidate for investigating chelation therapies and metal-ion sensors, addressing contemporary challenges in environmental and biomedical sciences.

The synthesis of CAS No. 15814-11-6 typically involves the condensation of phenylacetyl hydrazine with allyl isothiocyanate, followed by purification steps to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize its structural integrity. These methods are critical for quality control, especially when the compound is used in high-throughput screening or structure-activity relationship (SAR) studies.

From an industrial perspective, N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide is valued for its scalability and compatibility with green chemistry principles. Innovations in catalytic processes and solvent-free reactions have further enhanced its appeal, reducing environmental impact while maintaining cost-efficiency. This aligns with the growing emphasis on sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Beyond its chemical properties, the compound’s mechanistic pathways are a subject of ongoing research. Computational modeling and molecular docking studies have provided insights into its interactions with biological targets, such as proteases and kinases. These findings are often discussed in forums and publications focusing on rational drug design, a trending topic in AI-driven research platforms.

In summary, N-Allyl-2-(phenylacetyl)hydrazinecarbothioamide (CAS No. 15814-11-6) represents a multifaceted compound with broad applicability. Its relevance to antimicrobial research, sustainable synthesis, and computational chemistry ensures its continued prominence in scientific discourse. For researchers and industry stakeholders, understanding its properties and potential is essential for leveraging its capabilities in cutting-edge applications.